Cas no 1909348-58-8 (3-tert-butylbenzene-1,2-diamine hydrochloride)

• Product Name: 3-tert-butylbenzene-1,2-diamine hydrochloride
• CAS No: 1909348-58-8
• MDL: MFCD29906930
• CID: 4629545
• PubChem ID: 122163338
• Update Time: 2025-05-26

3-tert-butylbenzene-1,2-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-tert-butylbenzene-1,2-diamine hydrochloride

• MDL： MFCD29906930

Additional information on 3-tert-butylbenzene-1,2-diamine hydrochloride

Introduction to 3-tert-butylbenzene-1,2-diamine hydrochloride (CAS No. 1909348-58-8)

3-tert-butylbenzene-1,2-diamine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1909348-58-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a tert-butyl substituent on a benzene ring with diamine functional groups, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 3-tert-butylbenzene-1,2-diamine hydrochloride consists of a benzene core substituted with a tert-butyl group at the 3-position and two amino groups at the 1 and 2 positions. This arrangement imparts distinct reactivity and steric hindrance, which are critical factors in its utility as a building block in medicinal chemistry. The hydrochloride salt form enhances its solubility in polar solvents, making it more amenable for various synthetic applications.

In recent years, the pharmaceutical industry has shown increasing interest in amine-containing heterocycles due to their broad spectrum of biological activities. 3-tert-butylbenzene-1,2-diamine hydrochloride fits into this category, as its molecular framework can be modified to produce derivatives with enhanced pharmacological properties. For instance, researchers have explored its potential in developing novel anticancer agents, where the presence of both amino groups allows for facile conjugation with other bioactive molecules or metal ions.

One of the most compelling aspects of 3-tert-butylbenzene-1,2-diamine hydrochloride is its role as a precursor in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. The amino functionalities provide coordination sites for transition metals, enabling the construction of complex supramolecular structures with applications in catalysis, gas storage, and separation technologies. Recent studies have demonstrated its efficacy in forming stable complexes with metals such as copper and zinc, which exhibit promising catalytic activity in organic transformations.

The synthetic utility of 3-tert-butylbenzene-1,2-diamine hydrochloride has been further highlighted in the development of pharmaceutical intermediates. Its structural motif is reminiscent of several known pharmacophores found in therapeutic agents used to treat conditions ranging from infectious diseases to neurological disorders. By leveraging its reactive sites, chemists have been able to design molecules that interact selectively with biological targets, thereby improving drug efficacy and reducing side effects.

Moreover, the biological activity of derivatives derived from 3-tert-butylbenzene-1,2-diamine hydrochloride has been investigated in various preclinical models. Notably, researchers have observed inhibitory effects on enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are implicated in neurodegenerative diseases and inflammation. These findings suggest that modifications of this scaffold could lead to novel therapeutic strategies for these conditions.

The spectroscopic and crystallographic properties of 3-tert-butylbenzene-1,2-diamine hydrochloride have also been thoroughly characterized. High-resolution nuclear magnetic resonance (NMR) spectroscopy reveals distinct chemical shifts for the aromatic protons and amino groups, while mass spectrometry confirms its molecular weight. Single-crystal X-ray diffraction studies have provided detailed insights into its molecular geometry and packing arrangements in the solid state.

In conclusion,3-tert-butylbenzene-1,2-diamine hydrochloride represents a versatile and multifunctional compound with significant potential in pharmaceutical research and materials science. Its unique structural features enable diverse applications, from drug development to advanced material synthesis. As research continues to uncover new methodologies for utilizing this compound,3-tert-butylbenzene-1,2-diamine hydrochloride is poised to remain a cornerstone in synthetic chemistry.